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Compound of Interest

Compound Name: Closiramine

Cat. No.: B1614964 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise summary of the known chemical and physical

properties of Closiramine. Despite extensive searches of scientific literature and chemical

databases, detailed pharmacological data, experimental protocols, and specific information

regarding its mechanism of action and effects on signaling pathways are not publicly available

at this time. The information that could be retrieved is presented below.

Chemical Identity and Structure
Closiramine is a tricyclic compound with the systematic IUPAC name 8-Chloro-11-(2-

(dimethylamino)ethyl)-6,11-dihydro-5H-benzo[1][2]cyclohepta[1,2-b]pyridine[3]. Its chemical

identity is further defined by the following identifiers:

Identifier Value

CAS Number 47135-88-6[3]

Molecular Formula C₁₈H₂₁ClN₂[3]

SMILES CN(C)CCC1c2ccc(cc2CCc3cccnc31)Cl[3]

InChIKey BYUAWKXUYPHXSR-UHFFFAOYSA-N[3]

Chemical Structure:
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Caption: Chemical structure of Closiramine.

Physicochemical Properties
A summary of the key physicochemical properties of Closiramine is provided in the table

below. These properties are essential for understanding the compound's behavior in biological

systems and for formulation development.

Property Value Source

Molecular Weight 300.83 g/mol [3]

XLogP3 3.9 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 3 [4]

Exact Mass 300.1393264 g/mol [4]

Monoisotopic Mass 300.1393264 g/mol [4]

Topological Polar Surface Area 16.1 Å² [4]

Heavy Atom Count 21 [4]

Formal Charge 0 [4]

Complexity 333 [4]

Pharmacological Properties and Biological Activity
There is a significant lack of publicly available information regarding the pharmacological

properties and biological activity of Closiramine. While the Global Substance Registration

System (GSRS) classifies Closiramine as a Histamine-1 Receptor Antagonist and an

Immunotherapeutic Agent, no further details, quantitative data (such as binding affinities,

IC50/EC50 values), or descriptions of its mechanism of action could be retrieved from scientific

literature or databases.
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Signaling Pathways:

Due to the absence of studies on the mechanism of action of Closiramine, there is no

information available on the signaling pathways it may affect.

Experimental Protocols:

No published experimental protocols for the synthesis or biological evaluation of Closiramine
were found.

Conclusion
Closiramine is a defined chemical entity with a known structure and basic physicochemical

properties. However, a comprehensive understanding of its pharmacology, mechanism of

action, and potential therapeutic applications is hindered by the current lack of available data.

Further research and publication of experimental findings are necessary to elucidate the

biological profile of this compound. Researchers interested in Closiramine should be aware of

this information gap and the need for primary investigation to characterize its biological effects.

investigation to characterize its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1614964#closiramine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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